ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid
Overview
Description
Ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid (EMTTA) is an organic compound that has recently been used in a variety of scientific research applications. EMTTA has a wide range of properties that make it an attractive option for laboratory experiments. It is a strong acid, has a low melting point, is soluble in water and many organic solvents, and is relatively inexpensive. Additionally, it is non-toxic and has a low vapor pressure. Due to its unique properties, EMTTA has been used in a variety of scientific research applications, such as synthesis, biochemistry, and physiology.
Scientific Research Applications
Ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid has been used in a variety of scientific research applications. It has been used in synthesis reactions, as a catalyst, and as a reagent in biochemistry and physiology experiments. In addition, ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid has been used in a variety of organic chemistry experiments, such as the synthesis of polymers and the preparation of organometallic complexes.
Mechanism of Action
Ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid acts as a proton donor, donating a proton to an acceptor molecule. This proton donation results in the formation of a new bond between the two molecules, resulting in the formation of a new compound. In addition, ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid can act as a catalyst, accelerating the rate of a reaction without being consumed in the process.
Biochemical and Physiological Effects
ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid has been used in a variety of biochemical and physiological experiments. In particular, it has been used to study the effects of proton donation on proteins and enzymes. Additionally, ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid has been used to study the effects of pH on the activity of enzymes and proteins.
Advantages and Limitations for Lab Experiments
The use of ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to obtain. Second, it is non-toxic and has a low vapor pressure, making it safe to use in the laboratory. Finally, it has a wide range of properties that make it suitable for a variety of scientific research applications.
However, there are also some limitations to using ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in laboratory experiments. First, it is a strong acid and can cause irritation to the skin and eyes. Second, it can be difficult to remove from the reaction mixture after use, which can lead to contamination of the reaction products. Finally, it can react with other compounds, leading to the formation of unwanted byproducts.
Future Directions
The use of ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in scientific research applications is an area of active research. In the future, researchers will likely explore the use of ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in the synthesis of pharmaceuticals and other compounds. Additionally, researchers may explore the use of ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in the study of the effects of pH on biological systems. Finally, researchers may explore the use of ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in the synthesis of polymers and organometallic complexes.
Synthesis Methods
Ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid can be synthesized in a variety of ways. The most common method is a two-step process that involves the reaction of an amine with an aldehyde or ketone. In the first step, an amine is reacted with an aldehyde or ketone to produce an oxazole. In the second step, the oxazole is reacted with trifluoroacetic acid to produce ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid. This two-step synthesis method has been used to produce ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid in a variety of laboratory experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid involves the reaction of ethyl 5-(chloromethyl)-1,3-oxazole-4-carboxylate with ammonia followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "Ethyl 5-(chloromethyl)-1,3-oxazole-4-carboxylate", "Ammonia", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Ethyl 5-(chloromethyl)-1,3-oxazole-4-carboxylate is reacted with ammonia in anhydrous ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is concentrated under reduced pressure and the residue is dissolved in water.", "Step 3: Trifluoroacetic acid is added to the aqueous solution and the mixture is stirred at room temperature for 2 hours.", "Step 4: The resulting precipitate is filtered and washed with water to obtain ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid as a white solid." ] } | |
CAS RN |
2413878-46-1 |
Product Name |
ethyl 5-(aminomethyl)-1,3-oxazole-4-carboxylate, trifluoroacetic acid |
Molecular Formula |
C9H11F3N2O5 |
Molecular Weight |
284.2 |
Purity |
95 |
Origin of Product |
United States |
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